![molecular formula C14H14N2O5 B3031379 N-Malonyltryptophan CAS No. 29399-11-9](/img/structure/B3031379.png)
N-Malonyltryptophan
Overview
Description
Scientific Research Applications
Stereoconfiguration in Plants
N-malonyltryptophan (MTry) in plants, as isolated from various sources such as soybean, ginkgo cell cultures, and tomato seedlings, is predominantly in the M-l-Try form. It plays a significant role in the metabolism of l-Tryptophan in plants. The presence of M-d-Try, primarily from exogenous sources, indicates a broader metabolic processing of tryptophan in plants (Markova & Gamburg, 1997).
Stereochemistry Reassessment
Research has indicated that the L-form of N-malonyltryptophan is predominant in higher plants, challenging the earlier belief of the D-form's dominance. This finding has implications for understanding plant metabolism and the role of tryptophan derivatives (Sakagami et al., 1995).
Enzymatic Processing
Tryptophan N-malonyltransferase from tomato leaves, responsible for the malonylation of both d- and l-Tryptophan, suggests a shared enzymatic pathway for producing N-malonyltryptophan (MTrp) from both isomers. This dual functionality points to a complex regulation of tryptophan metabolism in plants (Wu et al., 1995).
Water Deficit Response in Plants
In response to drought stress, many plant species exhibit the formation of N-malonyltryptophan (MT), signifying its potential role in stress adaptation. The synthesis of MT during water deficit, predominantly containing L-Trp, suggests a specific metabolic response to environmental stress (Gamburg, 2021).
Role in Peanut Seedlings
In peanut seedlings, distinct N-malonyltransferases are identified, with one specifically acting on D-tryptophan, indicating a possible role in vacuolar transport and metabolic processing of tryptophan derivatives in plants (Matern et al., 1984).
Seed and Seedling Content Analysis
Studies on various plant seeds and seedlings, such as tomato, sweet clover, and alfalfa, reveal the presence and dynamics of N-malonyl-d-tryptophan, suggesting its involvement in early plant development and growth regulation (Gamburg et al., 1991).
Osmotic Stress and Drought Conditions
The accumulation of D-Tryptophan and its subsequent conversion to N-malonyl-D-tryptophan (MDTry) in plants under osmotic stress and drought conditions underscores its potential as a regulatory element in IAA biosynthesis and as a response to water deficit (Rekoslavskaya et al., 2003).
Metabolic Pathways in Tomato Plants
Investigations into the metabolic pathways in tomato plants revealed N-malonyltryptophan as a significant indole compound, potentially involved in the biosynthesis of other indole derivatives, indicating a broader metabolic significance in plant physiology (Rekoslavskaya & Gamburg, 1983).
Metabolism in Wheat Seedlings
The presence and accumulation of N-Malonyl-D-tryptophan in wheat seedlings suggest its involvement in seed germination and early growth stages, linking tryptophan metabolism to plant developmental processes (Gamburg et al., 1993).
properties
IUPAC Name |
2-[(2-carboxyacetyl)amino]-3-(1H-indol-3-yl)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O5/c17-12(6-13(18)19)16-11(14(20)21)5-8-7-15-10-4-2-1-3-9(8)10/h1-4,7,11,15H,5-6H2,(H,16,17)(H,18,19)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVEAWSPZRGBTSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)NC(=O)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
29399-11-9 | |
Record name | N-Malonyltryptophan | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0039500 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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